Cas no 934192-22-0 (benzyl 4-oxo-1,2,3,4-tetrahydroquinoline-1-carboxylate)

• Product Name: benzyl 4-oxo-1,2,3,4-tetrahydroquinoline-1-carboxylate
• CAS No: 934192-22-0
• MF: C₁₇H₁₅NO₃
• MW: 281.305904626846
• MDL: MFCD30833847
• CID: 4660181
• PubChem ID: 23726243
• Update Time: 2025-10-28

benzyl 4-oxo-1,2,3,4-tetrahydroquinoline-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Benzyl 4-oxo-3,4-dihydroquinoline-1(2H)-carboxylate
• 1-Cbz-2,3-dihydroquinolin-4(1h)-one
• ARPDGNMOSXCMJJ-UHFFFAOYSA-N
• SY096645
• AK687652
• 1-benzyloxycarbonyl-2,3-dihydro-4-quinolone
• 1-benzyloxycarbonyl-4-oxo-1,2,3,4-tetrahydroquinoline
• Phenylmethyl 3,4-dihydro-4-oxo-1(2H)-quinolinecarboxylate (ACI)
• benzyl 4-oxo-1,2,3,4-tetrahydroquinoline-1-carboxylate
• DS-20180
• MFCD30833847
• AC-30468
• CS-0160787
• benzyl 4-oxo-2,3-dihydroquinoline-1-carboxylate
• EN300-3372307
• Y11143
• SCHEMBL983021
• AKOS027491932
• 934192-22-0
• Benzyl4-oxo-3,4-dihydroquinoline-1(2H)-carboxylate

• MDL： MFCD30833847
• Inchi： 1S/C17H15NO3/c19-16-10-11-18(15-9-5-4-8-14(15)16)17(20)21-12-13-6-2-1-3-7-13/h1-9H,10-12H2
• InChI Key： ARPDGNMOSXCMJJ-UHFFFAOYSA-N
• SMILES： O=C(N1CCC(=O)C2C1=CC=CC=2)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 281.10519334g/mol
• Monoisotopic Mass: 281.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.6
• XLogP3: 2.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on benzyl 4-oxo-1,2,3,4-tetrahydroquinoline-1-carboxylate

Benzyl 4-Oxo-1,2,3,4-Tetrahydroquinoline-1-Carboxylate (CAS No. 934192-22-0): An Overview

Benzyl 4-oxo-1,2,3,4-tetrahydroquinoline-1-carboxylate (CAS No. 934192-22-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of quinolines and is characterized by its unique structural features, which include a benzyl group and a tetrahydroquinoline core with a ketone functionality. The compound's chemical structure and properties make it an attractive candidate for various applications, particularly in the development of novel therapeutic agents.

The benzyl 4-oxo-1,2,3,4-tetrahydroquinoline-1-carboxylate molecule is synthesized through a series of well-defined chemical reactions. The synthesis typically involves the condensation of benzylamine with an appropriate quinoline derivative, followed by oxidation to introduce the ketone group. The resulting compound exhibits excellent stability and solubility in both organic and aqueous solvents, making it suitable for a wide range of experimental conditions.

Recent studies have highlighted the potential of benzyl 4-oxo-1,2,3,4-tetrahydroquinoline-1-carboxylate in various biological contexts. One notable application is its use as a scaffold for the development of inhibitors targeting specific enzymes involved in disease pathways. For instance, researchers have explored its ability to inhibit kinases, which are key enzymes in signal transduction pathways and are often dysregulated in cancer and other diseases. The compound's ability to selectively bind to these enzymes makes it a promising lead for the design of targeted therapies.

In addition to its enzymatic inhibition properties, benzyl 4-oxo-1,2,3,4-tetrahydroquinoline-1-carboxylate has shown potential as an antiproliferative agent. Studies have demonstrated that it can effectively inhibit the growth of various cancer cell lines in vitro. The mechanism of action appears to involve the induction of apoptosis through the modulation of key signaling pathways. This property makes it a valuable tool for understanding the molecular mechanisms underlying cancer progression and for developing new therapeutic strategies.

The pharmacological profile of benzyl 4-oxo-1,2,3,4-tetrahydroquinoline-1-carboxylate has also been investigated in preclinical models. Animal studies have shown that the compound exhibits good bioavailability and pharmacokinetic properties when administered orally or intravenously. These findings suggest that it has the potential to be developed into a viable drug candidate for clinical trials.

Furthermore, benzyl 4-oxo-1,2,3,4-tetrahydroquinoline-1-carboxylate has been evaluated for its safety profile. Toxicity studies have indicated that it is well tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs or systems. This favorable safety profile is crucial for its advancement into clinical development.

In conclusion, benzyl 4-oxo-1,2,3,4-tetrahydroquinoline-1-carboxylate (CAS No. 934192-22-0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, highlighting its significance in the field.